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Compound of Interest

Compound Name: 2-Amino-5-fluorophenol

Cat. No.: B134415

An In-depth Technical Guide to the Safety, Handling, and Disposal of 2-Amino-5-fluorophenol

This guide provides comprehensive safety protocols, handling procedures, and disposal
methods for 2-Amino-5-fluorophenol (CAS No. 53981-24-1) for researchers, scientists, and
drug development professionals. Adherence to these guidelines is crucial for ensuring
personnel safety and environmental protection.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-Amino-5-fluorophenol is
fundamental for its safe handling.

Property Value

Molecular Formula CeHeFNO[1]

Molecular Weight 127.12 g/mol [1]

Appearance White to Gray to Brown powder to crystal[2]
Melting Point 38 °C[3]

Slightly soluble in water.[4] Soluble in DMSO

Solubilit
Y (2.2 mg/mL).[5]

Store at <-15°C under an inert gas like Nitrogen.
Storage Temperature

[3] Some suppliers recommend 2-8°C.[6]
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Hazard Identification and Safety Precautions

2-Amino-5-fluorophenol is classified as a hazardous substance. The following table outlines
its GHS hazard classifications.

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4
[6]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[1][6]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2
[61[7]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1][6][ 7]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][6]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[6][7]

Primary Hazards: Irritant[1].

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 2-Amino-5-fluorophenol, the use of appropriate
personal protective equipment is mandatory.
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Protection Type

Specific Equipment

Details

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[8]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber), and a lab coat or

chemical-resistant coveralls.[9]

Prevents skin contact and
absorption.[9] Contaminated
clothing should be removed
promptly and laundered before

reuse.[8]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required when working
outside of a chemical fume
hood or if dust formation is
likely.[8] A particulate filter

respirator is recommended.[8]

Foot Protection

Closed-toe shoes, preferably

chemical-resistant footwear.

Protects feet from spills.[9]

Experimental Protocols
Safe Handling Protocol

A systematic approach is essential for the safe handling of 2-Amino-5-fluorophenol.

Preparation:

Assemble all necessary PPE as detailed in Section 3.

Thoroughly review the Safety Data Sheet (SDS) for 2-Amino-5-fluorophenol.
Ensure that a chemical fume hood is operational and available for use.[10]

Verify that an eyewash station and safety shower are accessible and operational.[11]

Cover the work surface with absorbent, disposable bench paper.[8]
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o Assemble all necessary equipment (spatulas, weigh boats, containers) inside the fume hood
to minimize traffic.[8]

Handling Procedure:

Always handle 2-Amino-5-fluorophenol within a certified chemical fume hood to prevent
inhalation of dust.[10]

e Conduct all manipulations, including weighing and transferring, inside the chemical fume
hood.[8]

e Use dry, clean spatulas and weigh boats to avoid generating dust.[S]

» Avoid all personal contact with the substance.[8] Do not eat, drink, or smoke in the handling
area.[7][8]

Keep containers securely sealed when not in use.[12]
Post-Handling:

» Wash hands thoroughly with soap and water after handling is complete, before breaks, and
at the end of the workday.[7][8]

o Decontaminate the work area within the fume hood.

o Properly dispose of all contaminated disposable materials in a designated hazardous waste
container.[8]

Emergency First-Aid Protocol

In the event of an emergency, prompt and appropriate action is critical.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[13] "Roll" eyes around
to ensure full rinsing.[14] Get medical attention.
[13]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes.[13] Get

medical attention.[13]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Get medical
attention.[13]
Do NOT induce vomiting.[13] Never give
anything by mouth to an unconscious person.
Ingestion [13] Rinse mouth with water.[13] Call a POISON

CENTER or doctor/physician if you feel unwell.
Get medical attention.[13]

Spill Response Protocol

For Minor Spills (manageable amount):

for guidance.[14]

If necessary, contact your institution's Environmental Health and Safety (EHS) department

Consult the manufacturer's SDS for instructions and incompatibilities.[14]

Wearing appropriate PPE, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for disposal.[9] Avoid creating dust.[9]

For Major Spills:

Sweep up and shovel into suitable containers for disposal.[11]
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o Evacuate the area and notify others not to enter.[9][14]

e Report the spill to your institution's EHS department or emergency response team
immediately.[14]

Disposal Protocol

Proper disposal of 2-Amino-5-fluorophenol and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste ldentification and Segregation:
« 2-Amino-5-fluorophenol waste is classified as halogenated organic waste.[10]

» Do not mix this waste with non-halogenated organic waste, aqueous waste, or any other
incompatible waste streams.[10]

Step-by-Step Disposal Procedure:

o Container Selection: Use a designated, leak-proof, and chemically compatible waste
container with a secure, tight-fitting lid.[10]

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "Waste 2-Amino-5-fluorophenol”.[10] Do not use abbreviations or chemical
formulas.[10]

o Accumulation and Storage: Keep the waste container closed at all times, except when
adding waste.[10] Store the container in a designated, secure satellite accumulation area
that is cool, dry, and well-ventilated, away from general laboratory traffic.[10]

e Arranging for Disposal: Contact your institution's EHS department to schedule a pickup.[10]
Disposal must be handled by a licensed hazardous waste disposal company.[10] The
primary disposal method is incineration by a regulated hazardous waste facility.[10]

Visualizations
Safe Handling Workflow
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Post-Handling
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- Dispose of Contaminated Materials

Storage
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Disposal
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Caption: Workflow for the safe handling of 2-Amino-5-fluorophenol.

Emergency Response Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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